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Compound of Interest

Compound Name: Sodium p-toluate

Cat. No.: B14119524

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for sodium p-toluate. Due to the limited direct experimental data for this specific compound,
this guide also presents data for structurally related compounds, p-toluic acid and sodium
benzoate, which can serve as valuable estimators. Furthermore, detailed experimental
protocols for determining key thermochemical parameters are outlined to facilitate future
research and data generation.

Quantitative Thermochemical Data

Direct experimental thermochemical data for sodium p-toluate is not readily available in the
current literature. However, data for p-toluic acid and its close structural analog, sodium
benzoate, can provide valuable insights.

Table 1: Thermochemical Data for p-Toluic Acid and Sodium Benzoate
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Sodium Benzoate

Propert -Toluic Acid (CsHsO2
S 5 ( ) (C7HsNaO2)
Standard Molar Enthalpy of ) )
) -429 kJ/mol (solid)[1] -642.56 + 0.64 kJ/mol (solid)[2]
Formation (AfH°®)
Standard Molar Enthalpy of ) _
) -3862 kJ/mol (solid)[1] Not available
Combustion (AcH®)
Constant Pressure Heat
] ) 169.0 J/mol-K (at 298 K) Not available
Capacity (Cp,solid)
Molar Mass 136.15 g/mol [1] 144.10 g/mol

Estimation of Thermochemical Data for Sodium p-
Toluate

The standard enthalpy of formation for sodium p-toluate can be estimated using the enthalpy
of neutralization of p-toluic acid with a strong base like sodium hydroxide. The reaction is as
follows:

CsHsO2(s) + NaOH(aq) — CsH7NaOz(s) + H20(l)

The enthalpy of this reaction (enthalpy of neutralization) is expected to be similar to that of
other carboxylic acids. For strong acids and bases, this value is typically around -57 to -58
kJ/mol[3][4]. For weak acids, the value is slightly less exothermic[3][4].

A logical workflow for calculating the standard enthalpy of formation of sodium p-toluate is
presented below.
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Diagram 1: Thermochemical Cycle for Estimating AfH® of Sodium p-Toluate
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Diagram 1: Thermochemical Cycle for Estimating AfH® of Sodium p-Toluate

Experimental Protocols for Thermochemical Data
Determination

Accurate determination of thermochemical data requires precise calorimetric measurements.
The following are generalized protocols for solution and combustion calorimetry, which are
standard methods for organic salts.

Solution Calorimetry for Enthalpy of Solution and
Neutralization
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Solution calorimetry measures the heat change when a substance dissolves in a solvent or
reacts in a solution. This method can be used to determine the enthalpy of solution of p-toluic
acid and its enthalpy of neutralization with sodium hydroxide.

Experimental Workflow:

Diagram 2: Workflow for Solution Calorimetry

Calorimeter Setup:
- Insulated container (e.g., Dewar flask)
- Precision thermometer
- Stirrer
- Calibration heater

tep 1

Calibration:
- Pass a known amount of electrical energy
- Measure the temperature rise
- Calculate the heat capacity of the calorimeter

tep 2

Sample Preparation:
- Accurately weigh the solute (p-toluic acid)
- Measure a precise volume of the solvent (e.g., water or NaOH solution)

tep 3

Measurement:
- Place the solvent in the calorimeter and record the initial temperature
- Add the solute and record the temperature change over time until a stable reading is achieved

tep 4

Data Analysis:
- Calculate the heat absorbed or released by the solution
- Determine the enthalpy of solution or neutralization per mole of solute

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14119524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Diagram 2: Workflow for Solution Calorimetry
Detailed Methodology:

o Calorimeter Assembly: A solution calorimeter, typically an isoperibol or adiabatic type, is
assembled. It consists of an insulated reaction vessel, a high-precision thermometer (e.g., a
thermistor or a platinum resistance thermometer), a stirrer, and a calibration heater.

» Calibration: The heat capacity of the calorimeter is determined by electrical calibration. A
known amount of electrical energy (g =V * | * t) is supplied to the system, and the resulting
temperature rise (AT) is measured. The heat capacity of the calorimeter (C_cal) is then
calculated as C_cal = q/ AT.

» Enthalpy of Solution Measurement: A known mass of p-toluic acid is dissolved in a known
volume of water in the calorimeter. The temperature change is monitored until the reaction is
complete and the final temperature is stable.

o Enthalpy of Neutralization Measurement: A known mass of p-toluic acid is added to a known
volume and concentration of sodium hydroxide solution in the calorimeter. The temperature
change is recorded to determine the heat of reaction.

o Calculations: The heat of reaction (q_rxn) is calculated using the formula: g_rxn =- (C_cal +
C_sol) * AT, where C_sol is the heat capacity of the solution. The molar enthalpy change is
then determined by dividing g_rxn by the number of moles of the limiting reactant.

Bomb Calorimetry for Enthalpy of Combustion

Bomb calorimetry is used to determine the heat of combustion of a substance at constant
volume. This is a primary method for determining the standard enthalpy of formation for organic
compounds.

Experimental Workflow:
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Diagram 3: Workflow for Bomb Calorimetry

Sample Preparation:
- A precisely weighed pellet of sodium p-toluate is placed in the sample holder.
- Afuse wire is attached to the ignition circuit and placed in contact with the sample.

tep 1

Bomb Assembly:
- The sample holder is placed inside a high-pressure stainless steel vessel (the 'bomb").
- The bomb is sealed and pressurized with pure oxygen (typically to ~30 atm).

tep 2

Calorimeter Setup:
- The bomb is submerged in a known mass of water in an insulated container (calorimeter).
- The initial temperature of the water is recorded.

tep 3

Combustion:
- The sample is ignited by passing an electric current through the fuse wire.
- The temperature of the water is recorded at regular intervals until it reaches a maximum and then begins to cool.

tep 4

Data Analysis:
- The heat capacity of the calorimeter is determined by combusting a standard substance (e.g., benzoic acid).
- The heat released by the combustion of the sample is calculated from the temperature rise.
- Corrections are made for the heat of ignition and the formation of nitric acid from residual nitrogen in the bomb.

tep 5

Enthalpy Calculation:
- The internal energy change of combustion (AcU) is calculated.
- The enthalpy of combustion (AcH) is then determined using the relationship AcH = AcU + An_gas * RT.
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Diagram 3: Workflow for Bomb Calorimetry
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Detailed Methodology:

o Sample Preparation: A known mass of sodium p-toluate is pressed into a pellet and placed
in a crucible inside the bomb calorimeter. A fuse wire is connected to the ignition system and
placed in contact with the sample.

e Bomb Pressurization: The bomb is sealed and filled with high-pressure oxygen.

o Calorimetry: The bomb is placed in a known amount of water in the calorimeter. The initial
temperature is recorded.

« Ignition and Measurement: The sample is ignited, and the temperature of the surrounding
water is monitored and recorded until a maximum temperature is reached and the system
begins to cool.

» Calibration and Corrections: The heat capacity of the calorimeter is determined by
combusting a standard substance with a known heat of combustion, such as benzoic acid.
Corrections are applied for the heat released by the ignition wire and for the formation of any
side products, such as nitric acid.

o Calculation of Enthalpy of Formation: The standard enthalpy of combustion is used in
conjunction with the known standard enthalpies of formation of the combustion products
(COz2, H20) to calculate the standard enthalpy of formation of sodium p-toluate using
Hess's Law.

Conclusion

While direct experimental thermochemical data for sodium p-toluate is currently scarce, this
guide provides a framework for its estimation and experimental determination. The data for p-
toluic acid and sodium benzoate serve as useful reference points. The detailed experimental
protocols for solution and bomb calorimetry offer a clear path for researchers to generate the
precise data needed for applications in pharmaceutical development and materials science.
The generation of such data would be a valuable contribution to the field of chemical
thermodynamics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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